3-methyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide

• IUPAC Name: 3-methyl-N-(2,2,6,6-tetramethylpiperidin-4-yl)benzamide
• InChI: InChI=1S/C17H26N2O/c1-12-7-6-8-13(9-12)15(20)18-14-10-16(2,3)19-17(4,5)11-14/h6-9,14,19H,10-11H2,1-5H3,(H,18,20)
• InChI Key: KWTNEEYRWSQYHU-UHFFFAOYSA-N
• Canonical SMILES: CC1=CC(=CC=C1)C(=O)NC2CC(NC(C2)(C)C)(C)C
• Molecular Formula: C17H26N2O
• Molecular Weight: 274.4 g/mol

Description

Synthesis Analysis

The synthesis of 3-methyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide and its derivatives involves complex chemical processes. For example, a study by Sugimoto et al. (1990) details the synthesis of a series of 1-benzyl-4-[2-(N-benzoylamino)ethyl]piperidine derivatives, highlighting the importance of substituting the benzamide with a bulky moiety to increase activity (Sugimoto et al., 1990). Another study by Gawell (2003) describes the synthesis of carbon-14 labeled N,N-diethyl-4-[phenyl-(piperidin-4-ylidene)methyl]-benzamide, showing the introduction of a radioisotope via an aryllithium reaction (Gawell, 2003).

Molecular Structure Analysis

The molecular structure of this compound and its derivatives has been analyzed using various techniques. For example, Demir et al. (2015) employed X-ray diffraction and density functional theory (DFT) to analyze the structure of a novel 3-acetoxy-2-methyl-N-(4-methoxyphenyl)benzamide (Demir et al., 2015). Similarly, the molecular and crystal structures of related compounds were investigated in studies by Nesterov et al. (2003) and Kuleshova et al. (2000), providing insights into their conformation and binding interactions (Nesterov et al., 2003); (Kuleshova et al., 2000).

Chemical Reactions and Properties

Research has also explored the chemical reactions and properties of this compound. Studies like those by Sato et al. (2008) and Dotsenko et al. (2012) provide valuable information on the chemical modifications and reactions involved in developing novel derivatives with specific properties (Sato et al., 2008); (Dotsenko et al., 2012).

Physical Properties Analysis

The physical properties of 3-methyl-N-(2,2,6,6-tetramethyl-4-piperidinyl)benzamide and its derivatives are crucial for understanding their behavior in various environments. Studies like those by Wu et al. (2014) have synthesized benzamide derivatives and analyzed their crystal structures, which can be directly correlated with their physical properties (Wu et al., 2014).

Mechanism of Action

While the specific mechanism of action for the compound you’re asking about isn’t available, related compounds like hindered amine light stabilizers (HALS) can improve the performance of plastics in strong light environments with low toxicity and excellent synergistic effect.

Future Directions

The global market for hindered amine light stabilizers (HALS), which are related to the compound you’re asking about, is currently monopolized by a few enterprises. Therefore, it’s urgent to develop new and more economic methods to solve this problem.